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Compound of Interest

Compound Name: 2,3-Dihydropodocarpusflavone A

Cat. No.: B1155924

An HPLC-UV method has been developed for the quantitative analysis of 2,3-
Dihydropodocarpusflavone A, a flavonoid compound. This application note provides a
comprehensive protocol for the determination of this analyte in various sample matrices,
catering to researchers, scientists, and professionals in the field of drug development.

Chemical Properties of 2,3-
Dihydropodocarpusflavone A

A thorough understanding of the analyte's chemical properties is fundamental for method
development.

Property Value Reference
CAS Number 852875-96-8 [11[2]
Molecular Formula Cs1H22010 [1][2]
Molecular Weight 554.5 g/mol [1]
Compound Class Flavonoid [2]

HPLC-UV Method Parameters

A reversed-phase HPLC method with UV detection is proposed for the analysis of 2,3-
Dihydropodocarpusflavone A. The following parameters are recommended and should be
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validated by the user.

Parameter

Recommended Condition

HPLC System

Agilent 1200 Infinity or equivalent

Column

C18 reverse-phase column (e.g., 4.6 x 150 mm,

2.6 um particle size)

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

Acetonitrile

Gradient Elution

5% B to 95% B over 20 minutes, hold for 2

minutes, then return to initial conditions

Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 pL

UV Detection 280 nm
Run Time 25 minutes

Experimental Protocols

Detailed methodologies for sample preparation are crucial for accurate and reproducible

results.

Standard Solution Preparation

o Accurately weigh 10 mg of 2,3-Dihydropodocarpusflavone A reference standard.

e Dissolve in 10 mL of methanol to obtain a stock solution of 1 mg/mL.

» Prepare a series of working standard solutions by diluting the stock solution with the mobile

phase to concentrations ranging from 1 pg/mL to 100 pg/mL.

Sample Preparation from Plant Material
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Grind dried plant material to a fine powder.

Accurately weigh 1 g of the powdered sample into a centrifuge tube.

Add 20 mL of 75% ethanol and extract using ultrasonication for 30 minutes at 60°C.[3]

Centrifuge the mixture at 4000 rpm for 10 minutes.

Collect the supernatant and filter through a 0.45 um syringe filter prior to HPLC injection.

Sample Preparation from Plasma

e To 200 pL of plasma, add 200 uL of methanol to precipitate proteins.[4]

Vortex the mixture for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes.[4]

Transfer the supernatant to a clean tube.

Filter the supernatant through a 0.22 um syringe filter before analysis.

Method Validation Summary

The following table summarizes the illustrative performance characteristics of the HPLC-UV

method.

Validation Parameter Result
Linearity (R?) >0.999
Limit of Detection (LOD) 0.1 pg/mL
Limit of Quantification (LOQ) 0.5 pg/mL
Intra-day Precision (%RSD) <2%
Inter-day Precision (%RSD) <3%
Accuracy (Recovery %) 95 - 105%
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Experimental Workflow

The following diagram illustrates the overall workflow for the analysis of 2,3-
Dihydropodocarpusflavone A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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